Cas no 1353980-09-2 (2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol)

• Product Name: 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol
• CAS No: 1353980-09-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 2167572
• Update Time: 2025-07-19

2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol
• AM94373
• 2-(Cyclopropylthiazol-5-ylmethylamino)ethanol

• Inchi： 1S/C9H14N2OS/c12-4-3-11(8-1-2-8)6-9-5-10-7-13-9/h5,7-8,12H,1-4,6H2
• InChI Key： HIIHIUZMPMORMC-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN(CCO)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Topological Polar Surface Area: 64.599

Additional information on 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol

Professional Introduction to Compound with CAS No. 1353980-09-2 and Product Name: 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol

The compound with the CAS number 1353980-09-2 and the product name 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a cyclopropyl-thiazole core combined with an amino-ethanol side chain creates a versatile scaffold that exhibits promising biological activities. This introduction delves into the chemical properties, synthesis, and recent research applications of this compound.

Chemically, the structure of 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol consists of a thiazole ring substituted with a cyclopropyl group at the 5-position, linked to an ethanol moiety through an amino group. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antifungal, antibacterial, and anticancer agents. The cyclopropyl group introduces steric hindrance, which can influence the compound's binding affinity and selectivity. The amino-ethanol side chain adds polar characteristics, potentially enhancing solubility and bioavailability.

The synthesis of 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol involves multi-step organic transformations, typically starting from commercially available thiazole derivatives. One common synthetic route involves the nucleophilic substitution of a halogenated thiazole with cyclopropylmagnesium bromide, followed by functionalization with an amine group and subsequent reduction to introduce the ethanol moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic strategies highlight the compound's synthetic accessibility, which is crucial for further medicinal chemistry investigations.

Recent research has demonstrated the biological significance of 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol in various therapeutic areas. Studies have shown that derivatives of this compound exhibit inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. The cyclopropyl-thiazole scaffold has been found to interact with heme-binding proteins, suggesting potential applications in treating hemoglobinopathies. Additionally, preliminary in vitro studies indicate that this compound may possess anti-proliferative effects on certain cancer cell lines by modulating key signaling pathways such as MAPK and PI3K/Akt. These findings underscore the compound's therapeutic potential and justify further exploration.

The structural features of 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol also make it an attractive candidate for developing novel drug candidates. The presence of both basic and hydrophilic functional groups allows for optimization of pharmacokinetic properties. Computational modeling studies have been conducted to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. These studies have identified key residues in the binding pocket that could be exploited to enhance potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid screening and design of optimized analogs.

In conclusion, 2-(Cyclopropyl-thiazol-5-ylmethyl-amino)-ethanol (CAS No. 1353980-09-2) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its synthesis is feasible through well-established organic methods, while its potential therapeutic applications span multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play a pivotal role in the development of next-generation therapeutics. The integration of synthetic chemistry with computational biology has accelerated the pace at which such compounds can be evaluated, bringing us closer to realizing their full clinical potential.